N-(4-Bromo-3-methylphenyl)-6-cyclopropylpyrimidine-4-carboxamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-6-cyclopropylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H14BrN3O/c1-9-6-11(4-5-12(9)16)19-15(20)14-7-13(10-2-3-10)17-8-18-14/h4-8,10H,2-3H2,1H3,(H,19,20)
• InChI Key: DNTJOWCJSQFXCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=NC=NC(=C2)C3CC3)Br
• Molecular Formula: C15H14BrN3O
• Molecular Weight: 332.19 g/mol
• CAS No.: 2415470-26-5

Description

“N-(4-Bromo-3-methylphenyl)-6-cyclopropylpyrimidine-4-carboxamide” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a cyclopropyl group, which is a three-membered carbon ring. The compound also has a carboxamide group (-CONH2), which is a common functional group in biochemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine ring, the cyclopropyl group, and the carboxamide group. The bromo and methyl groups on the phenyl ring would also be notable features.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and stability. These properties can often be predicted based on the compound’s structure and the properties of similar compounds.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific information on this compound, it’s not possible to provide a mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s not possible to provide detailed safety and hazard information.

Future Directions

The study of new and complex organic compounds like this one is a key part of advancing fields like medicinal chemistry and materials science. Future research could involve studying the synthesis, properties, and potential applications of this compound.